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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-2,2-

dimethylpropan-1-one

CAS No.: 30314-42-2

Cat. No.: B1352676

Get Quote

An In-depth Technical Guide to the Molecular Structure of 1-(4-Chlorophenyl)-2,2-
dimethylpropan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one, also known by its synonym 4'-Chloro-2,2-

dimethylpropiophenone, is an aromatic ketone of significant interest in synthetic organic

chemistry.[1] Its molecular structure, characterized by a unique combination of a halogenated

aromatic ring and a sterically demanding alkyl group, makes it a valuable intermediate in the

synthesis of more complex molecules, including pharmaceuticals and agrochemicals. This

guide provides a comprehensive analysis of its molecular architecture, theoretical

spectroscopic characteristics, a detailed protocol for its synthesis, and an exploration of its

chemical significance.
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Property Value

Molecular Formula C₁₁H₁₃ClO[1]

Molecular Weight 196.67 g/mol [1]

CAS Number 30314-42-2[1]

| SMILES | CC(C)(C)C(=O)C1=CC=C(C=C1)Cl[1] |

Section 1: Molecular Structure and Conformation
The structure of 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one is defined by three primary

components: a para-substituted chlorophenyl ring, a central carbonyl group, and a bulky tert-

butyl group. This arrangement dictates the molecule's reactivity and physical properties.

Chlorophenyl Moiety: The benzene ring is substituted with a chlorine atom at the para-

position (C4). The chlorine atom is an ortho-, para-directing group in electrophilic aromatic

substitution reactions, a key factor in the compound's synthesis.[2]

Ketone Functional Group: A carbonyl (C=O) group links the aromatic ring to the alkyl portion

of the molecule. The typical bond distance for a C=O bond in similar aromatic ketones is in

the range of 1.208 Å to 1.225 Å.[3] This polar group is a primary site for nucleophilic attack.

Tert-Butyl Group: The 2,2-dimethylpropyl (tert-butyl) group is a sterically bulky moiety. Its

significant size imposes considerable steric hindrance around the carbonyl group, influencing

reaction kinetics and favoring substitution at the para-position of the phenyl ring during

synthesis to minimize steric clash.[2][4]

The overall conformation is governed by the rotation around the single bonds connecting the

three main components. The phenyl ring itself is planar, while the tert-butyl group provides a

three-dimensional tetrahedral geometry.

Caption: 2D structure of 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one.
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The definitive confirmation of the molecular structure relies on a combination of spectroscopic

techniques. Below is a predictive analysis of the expected spectral data for this compound.

Technique Expected Observations Rationale

¹H NMR
~7.8 ppm (d, 2H), ~7.4 ppm (d,

2H), ~1.3 ppm (s, 9H)

The two sets of aromatic

protons appear as doublets

due to para-substitution. The

nine equivalent protons of the

tert-butyl group appear as a

sharp singlet.

¹³C NMR

~198 ppm (C=O), ~138-128

ppm (6 aromatic C), ~44 ppm

(quaternary C), ~28 ppm (3

CH₃ C)

The carbonyl carbon is

significantly downfield. Four

signals are expected for the

aromatic carbons due to

symmetry. The quaternary and

methyl carbons of the tert-butyl

group have characteristic

shifts.

IR Spectroscopy

~1685 cm⁻¹ (strong, sharp),

~3100-3000 cm⁻¹ (medium),

~1600 cm⁻¹ (medium), ~850-

800 cm⁻¹ (strong)

Corresponds to the C=O

stretch of the aryl ketone.

Aromatic C-H stretching.

Aromatic C=C stretching.

Para-disubstitution C-H bend.

Mass Spectrometry

M⁺ peak at m/z 196, M+2 peak

at m/z 198 (3:1 ratio). Key

fragments at m/z 139/141 and

m/z 57.

The molecular ion peaks

reflect the molecular weight

and the characteristic isotopic

signature of chlorine.

Fragmentation often involves

cleavage of the acylium ion

([ClC₆H₄CO]⁺) and the stable

tert-butyl cation ([C(CH₃)₃]⁺).
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The most direct and widely employed method for synthesizing 1-(4-Chlorophenyl)-2,2-
dimethylpropan-1-one is the Friedel-Crafts acylation of chlorobenzene.[2] This classic

electrophilic aromatic substitution reaction involves treating chlorobenzene with 2,2-

dimethylpropanoyl chloride (pivaloyl chloride) in the presence of a strong Lewis acid catalyst,

such as aluminum chloride (AlCl₃).[4]

Mechanism of Action
The reaction proceeds through the formation of a highly electrophilic acylium ion. The Lewis

acid catalyst activates the pivaloyl chloride, facilitating the departure of the chloride to generate

the acylium ion. This electrophile is then attacked by the electron-rich π-system of the

chlorobenzene ring. The chlorine substituent on the ring directs the incoming electrophile to the

ortho and para positions. However, due to the significant steric bulk of the tert-butyl group on

the acylium ion, the substitution occurs almost exclusively at the less hindered para position,

yielding the desired product with high regioselectivity.[2]

Reactants

Catalyst

Reaction Process Final Product

Chlorobenzene Acylium Ion Formation

Pivaloyl Chloride

AlCl₃ (Lewis Acid)

Electrophilic Aromatic
Substitution (EAS)

Aqueous Workup
(Quenching, Extraction)

Purification
(Distillation/Chromatography)

1-(4-Chlorophenyl)-2,2-
dimethylpropan-1-one

Click to download full resolution via product page

Caption: Workflow for the synthesis via Friedel-Crafts Acylation.

Experimental Protocol
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This protocol outlines a general laboratory procedure for the synthesis. All operations should be

performed in a well-ventilated fume hood.[2]

Materials and Reagents:

Reagent/Material Formula
Molar Mass ( g/mol
)

Purity

Chlorobenzene C₆H₅Cl 112.56 ≥99%

Pivaloyl Chloride (CH₃)₃CCOCl 120.58 ≥98%

Anhydrous Aluminum

Chloride
AlCl₃ 133.34 ≥99%

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 Anhydrous

Hydrochloric Acid

(HCl)
HCl 36.46 Concentrated (37%)

| Anhydrous Magnesium Sulfate | MgSO₄ | 120.37 | N/A |

Procedure:

Reaction Setup: Equip a flame-dried, three-necked round-bottom flask with a dropping

funnel, a magnetic stirrer, and a reflux condenser connected to a gas outlet (e.g., a bubbler).

Maintain an inert atmosphere using nitrogen or argon.

Reagent Charging: Charge the flask with anhydrous aluminum chloride (1.1 equivalents) and

anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath.

Addition of Reactants: Add chlorobenzene (1.0 equivalent) to the dropping funnel and add it

dropwise to the stirred AlCl₃ suspension. Subsequently, add pivaloyl chloride (1.05

equivalents) dropwise over 1 hour, ensuring the internal temperature does not exceed 5-10

°C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 3-5 hours. Monitor the reaction's progress using Thin
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Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction mixture back to 0 °C and carefully quench it by

slowly pouring it over a stirred mixture of crushed ice and concentrated HCl.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice with dichloromethane.

Washing & Drying: Combine the organic layers and wash sequentially with a saturated

sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium

sulfate.

Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator.

The resulting crude product can be purified by vacuum distillation or column chromatography

on silica gel to yield pure 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one.[2]

Section 4: Significance in Drug Development and
Chemical Synthesis
While not a final drug product itself, 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one is

structurally related to key intermediates in medicinal chemistry. For instance, the core structure

of a substituted propiophenone is central to the antidepressant bupropion, which is 1-(3-

chlorophenyl)-2-[(1,1-dimethylethyl)amino]-1-propanone.[5][6] The synthesis and manipulation

of compounds like 4'-chloro-2,2-dimethylpropiophenone provide chemists with a robust

platform for developing new molecular entities. Its defined structure and predictable reactivity

make it an important building block for creating libraries of compounds for screening and lead

optimization in drug discovery programs.

Conclusion
The molecular structure of 1-(4-Chlorophenyl)-2,2-dimethylpropan-1-one is a well-defined

architecture featuring a para-chlorinated phenyl ring, a ketone, and a sterically influential tert-

butyl group. This specific arrangement is readily confirmed through standard spectroscopic

methods and can be efficiently constructed with high regioselectivity using the Friedel-Crafts

acylation reaction. Its utility as a synthetic intermediate underscores the importance of
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understanding its fundamental chemical properties for applications in medicinal chemistry and

materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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